Cas no 13313-91-2 (Acetic acid,2,2,2-trichloro-, propyl ester)

Acetic acid,2,2,2-trichloro-, propyl ester structure
13313-91-2 structure
Product Name:Acetic acid,2,2,2-trichloro-, propyl ester
CAS No:13313-91-2
MF:C5H7Cl3O2
MW:205.46687912941
CID:178112
PubChem ID:139430
Update Time:2025-04-19

Acetic acid,2,2,2-trichloro-, propyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid,2,2,2-trichloro-, propyl ester
    • n-Propyl trichloroacetate
    • propyl 2,2,2-trichloroacetate
    • Acetic acid, trichloro-, propyl ester
    • Propyl trichloroacetate
    • Trichloroacetic acid propyl ester
    • Propyltrichloracetat
    • QWWBZHDIGCDTLY-UHFFFAOYSA-N
    • NSC50958
    • NSC-50958
    • 13313-91-2
    • trichloro-acetic acid propyl ester
    • NSC 50958
    • DTXSID70157974
    • AKOS024390946
    • Trichloroacetic acid, propyl ester
    • SCHEMBL8746450
    • Inchi: 1S/C5H7Cl3O2/c1-2-3-10-4(9)5(6,7)8/h2-3H2,1H3
    • InChI Key: QWWBZHDIGCDTLY-UHFFFAOYSA-N
    • SMILES: ClC(C(=O)OCCC)(Cl)Cl

Computed Properties

  • Exact Mass: 203.95131
  • Monoisotopic Mass: 203.951163g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.3221
  • Boiling Point: 295.07°C (rough estimate)
  • Refractive Index: 1.4501 (estimate)
  • PSA: 26.3

Acetic acid,2,2,2-trichloro-, propyl ester Related Literature

  • 1. 369. Physical properties and chemical constitution. Part XXIII. Miscellaneous compounds. Investigation of the so-called co-ordinate or dative link in esters of oxy-acids and in nitro-paraffins by molecular refractivity determinations. atomic, structural, and group parachors and refractivities
  • S. A. Mumford,J. W. C. Phillips J. Chem. Soc. 1950 75
  • 3. Synthesis of 3,4-bridged indoles by photocyclisation reactions. Part 2. Photocyclisation of halogenoacetyl tryptophol derivatives and α-chloro indol-3-ylalkanoate esters
    Anthony L. Beck,Mark Mascal,Christopher J. Moody,William J. Coates J. Chem. Soc. Perkin Trans. 1 1992 813
  • 4. Notes
    Maxwell Gordon,John H. Weisburger,Elizabeth K. Weisburger,D. H. Marrian,G. B. Portor,W. G. H. Edwards,R. Hodges,J. K. Norymberski,P. F. Holt,B. P. Hughes J. Chem. Soc. 1954 757
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